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Cat. No.: B049361 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing the potent and selective

p38 mitogen-activated protein kinase (MAPK) inhibitor, (aS)-PH-797804, in flow cytometry-

based analyses. The following sections detail the mechanism of action, protocols for assessing

apoptosis and cell cycle distribution, and expected outcomes based on the inhibition of the p38

MAPK signaling pathway.

(aS)-PH-797804 is a highly selective, ATP-competitive inhibitor of p38α and p38β MAPK

isoforms, with IC50 values of 26 nM and 102 nM, respectively.[1] By targeting p38 MAPK, (aS)-
PH-797804 modulates downstream signaling pathways that are pivotal in cellular responses to

stress, inflammation, and regulating processes such as apoptosis and cell cycle progression.[2]

[3]

Mechanism of Action: The p38 MAPK Signaling
Pathway
The p38 MAPK pathway is a key signaling cascade that responds to a variety of extracellular

stimuli, including inflammatory cytokines and cellular stress. Activation of this pathway involves

a series of phosphorylation events, culminating in the activation of p38 MAPK. Activated p38

then phosphorylates a range of downstream substrates, including other protein kinases and

transcription factors, which in turn regulate gene expression and cellular processes.
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The diagram below illustrates the central role of p38 MAPK in the signaling cascade and how

its inhibition by (aS)-PH-797804 can impact cellular functions like apoptosis and cell cycle

control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis with (aS)-PH-797804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049361#flow-cytometry-analysis-with-as-ph-797804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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